Cas no 2679817-51-5 (rac-(4R,6S)-5-acetyl-4-(thiophen-2-yl)-1H,4H,5H,6H,7H-imidazo4,5-cpyridine-6-carboxylic acid)

• Product Name: rac-(4R,6S)-5-acetyl-4-(thiophen-2-yl)-1H,4H,5H,6H,7H-imidazo4,5-cpyridine-6-carboxylic acid
• CAS No: 2679817-51-5
• MF: C₁₃H₁₃N₃O₃S
• MW: 291.325621366501
• CID: 5629977
• PubChem ID: 165922713
• Update Time: 2025-08-05

rac-(4R,6S)-5-acetyl-4-(thiophen-2-yl)-1H,4H,5H,6H,7H-imidazo4,5-cpyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(4R,6S)-5-acetyl-4-(thiophen-2-yl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid
• 2679817-51-5
• EN300-28288429
• rac-(4R,6S)-5-acetyl-4-(thiophen-2-yl)-1H,4H,5H,6H,7H-imidazo4,5-cpyridine-6-carboxylic acid

• Inchi： 1S/C13H13N3O3S/c1-7(17)16-9(13(18)19)5-8-11(15-6-14-8)12(16)10-3-2-4-20-10/h2-4,6,9,12H,5H2,1H3,(H,14,15)(H,18,19)/t9-,12-/m0/s1
• InChI Key： YCBCSNHMXGLKEY-CABZTGNLSA-N
• SMILES： S1C=CC=C1[C@H]1C2=C(C[C@@H](C(=O)O)N1C(C)=O)NC=N2

Computed Properties

• Exact Mass: 291.06776246g/mol
• Monoisotopic Mass: 291.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 115Ų

Additional information on rac-(4R,6S)-5-acetyl-4-(thiophen-2-yl)-1H,4H,5H,6H,7H-imidazo4,5-cpyridine-6-carboxylic acid

rac-(4R,6S)-5-acetyl-4-(thiophen-2-yl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid (CAS No. 2679817-51-5)

The compound rac-(4R,6S)-5-acetyl-4-(thiophen-2-yl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid (CAS No. 2679817-51-5) is a highly specialized organic molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities and applications in drug design. The CAS number 2679817-51-5 uniquely identifies this compound in chemical databases worldwide.

The structure of this compound is characterized by a fused imidazo[4,5-c]pyridine ring system with specific stereochemistry at positions 4R and 6S. The presence of an acetyl group at position 5 and a thiophene moiety at position 4 introduces unique electronic and steric properties that are critical for its biological activity. The carboxylic acid group at position 6 further enhances the molecule's ability to interact with biological targets through hydrogen bonding and other non-covalent interactions.

Recent studies have highlighted the potential of this compound as a modulator of key cellular pathways involved in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The thiophene ring system has been shown to contribute significantly to the molecule's ability to cross the blood-brain barrier (BBB), making it a promising candidate for central nervous system (CNS) drug development. Additionally, the stereochemistry at positions 4R and 6S plays a crucial role in determining the compound's pharmacokinetic properties and bioavailability.

Research into the synthesis of rac-(4R,6S)-5-acetyl-4-(thiophen-2-yl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid has focused on optimizing the reaction conditions to achieve high yields and enantioselectivity. Advanced techniques such as asymmetric catalysis and stereoselective coupling reactions have been employed to construct the imidazo[4,5-c]pyridine core with the desired stereochemistry. These methods have significantly improved the scalability of the synthesis process for potential clinical applications.

In terms of pharmacological activity, this compound has demonstrated potent inhibitory effects on enzymes associated with inflammation and oxidative stress. For instance, it has been shown to inhibit cyclooxygenase (COX) enzymes and modulate nuclear factor-kappa B (NF-kB) signaling pathways. These properties make it a strong candidate for anti-inflammatory and antioxidant therapies.

Furthermore, recent computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of this compound with various protein targets. These studies have revealed that the acetyl group at position 5 acts as a key determinant in stabilizing interactions within enzyme active sites. The thiophene moiety at position 4 contributes to hydrophobic interactions that enhance binding affinity.

The carboxylic acid group at position 6 has also been implicated in hydrogen bonding interactions that are critical for maintaining the compound's bioactivity. This functional group can potentially be modified to further optimize pharmacokinetic properties such as solubility and metabolic stability.

In conclusion, rac-(4R,6S)-5-acetyl-4-(thiophen-2-yl)-1H,4H